Cas no 1235089-97-0 (2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide
• CAS No: 1235089-97-0
• MF: C₁₂H₁₅F₂NO₃S
• MW: 291.314209222794
• CID: 5919836
• PubChem ID: 49718091
• Update Time: 2025-05-21

2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-[(1-hydroxycyclopentyl)methyl]benzenesulfonamide
• 1235089-97-0
• AKOS014446417
• 2,4-difluoro-N-((1-hydroxycyclopentyl)methyl)benzenesulfonamide
• F5857-6254
• 2,4-difluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide
• 2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide

• Inchi： 1S/C12H15F2NO3S/c13-9-3-4-11(10(14)7-9)19(17,18)15-8-12(16)5-1-2-6-12/h3-4,7,15-16H,1-2,5-6,8H2
• InChI Key： DDWONIOCEPJMPH-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCCC2)(=O)=O)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 291.074
• Monoisotopic Mass: 291.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 1.5

Additional information on 2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide

2,4-Difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide

The compound 2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide (CAS No. 1235089-97-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Overview and Synthesis: The molecule consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, a sulfonamide group at position 1, and a hydroxycyclopentylmethyl group attached to the nitrogen atom of the sulfonamide. The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for large-scale applications.

Biological Activity and Applications: Studies have shown that 2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide exhibits potent inhibitory effects on various enzymes, particularly those involved in inflammatory pathways. This has positioned it as a potential candidate for the development of anti-inflammatory drugs. Additionally, its ability to modulate ion channels has led to investigations into its use in treating neurological disorders.

Recent Research Findings: In a groundbreaking study published in *Nature Communications*, researchers demonstrated that this compound can selectively inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme central to inflammation and pain. The study highlighted its superior efficacy compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs), with reduced side effects on the gastrointestinal tract. Furthermore, preclinical trials have shown promising results in models of rheumatoid arthritis and neuropathic pain.

Environmental Impact and Safety: As concerns about environmental sustainability grow, researchers have also evaluated the environmental footprint of 2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide. Studies indicate that it degrades rapidly under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to assess its long-term impact on soil microbiota.

Future Prospects: The versatility of 2,4-difluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide suggests vast potential for expansion into other therapeutic areas. Ongoing research is exploring its role in cancer therapy, where its ability to inhibit key oncogenic pathways holds promise. Additionally, material scientists are investigating its use as a high-performance polymer additive due to its excellent thermal stability and mechanical properties.